N-(2,4-dichlorophenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(2,4-dichlorophenyl)-N-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C17H15Cl2N3O4S/c1-27(25,26)22(14-7-6-11(18)8-12(14)19)10-17(24)21-9-16(23)20-13-4-2-3-5-15(13)21/h2-8H,9-10H2,1H3,(H,20,23)
• InChI Key: KPCZIOLNXXBECY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N1CC(=O)NC2=CC=CC=C21)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N3O4S
• Molecular Weight: 428.3 g/mol

Description

N-(2,4-dichlorophenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C17H15Cl2N3O4S and its molecular weight is 428.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 427.0160325 g/mol and the complexity rating of the compound is 684. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

N-(2,4-dichlorophenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide belongs to the quinoxalines family, compounds of which have been studied for their corrosion inhibition properties. For instance, Zarrouk et al. (2014) conducted a theoretical study on quinoxalines as corrosion inhibitors for copper in nitric acid, emphasizing the relationship between molecular structure and inhibition efficiency. These studies are significant for understanding how these compounds protect metals from corrosion, which has wide-ranging industrial applications (Zarrouk et al., 2014).

Photovoltaic Properties

The photovoltaic properties of quinoxaline derivatives, including those similar to this compound, have been studied for their potential use in organic-inorganic photodiode fabrication. Zeyada et al. (2016) explored the electrical properties of heterojunction diodes formed with quinoline derivatives, indicating their potential for use in photovoltaic applications (Zeyada et al., 2016).

Antitumor Activity

Compounds similar to this compound have been investigated for their potential antitumor activity. Chilin et al. (2009) synthesized a series of N-[4-(2'-oxo-2H-pyrano[2,3-b]quinolin-5'-ylamino)-phenyl]-methanesulfonamides, exploring their anticancer activity and DNA intercalation properties. This research suggests the potential of such compounds in developing new anticancer therapies (Chilin et al., 2009).